
Safeguarding Your Laboratory: Proper Disposal
of Sodium Aluminum Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium aluminum chloride

Cat. No.: B15343805 Get Quote

For researchers and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals like sodium
aluminum chloride are critical components of this commitment. This guide provides essential,

step-by-step procedures for the safe disposal of sodium aluminum chloride, ensuring the

well-being of your team and compliance with regulatory standards.

Sodium aluminum chloride, also known as sodium tetrachloroaluminate, is a corrosive solid

that can cause severe skin burns and eye damage.[1][2][3] It is also moisture-sensitive and

reacts with water.[2] Adherence to strict disposal protocols is necessary to mitigate these risks.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Gloves: Impervious chemical-resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A fire-retardant laboratory coat.[4]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood to

avoid inhaling dust.[1]
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Step-by-Step Disposal Procedure
This procedure should be carried out in a designated and properly equipped area.

Step 1: Containment of Spills

In the event of a spill, evacuate the area to a safe distance.[5] Wearing the appropriate PPE,

cover the spill with dry sand to contain it.[4] DO NOT USE WATER on a spill, as sodium
aluminum chloride reacts violently with water and moisture, releasing toxic and corrosive

hydrogen chloride gas.[4][5][6]

Step 2: Collection of Waste

Carefully sweep or scoop the spilled material and place it into a designated, labeled, and tightly

sealed container for hazardous waste.[1][4] Use spark-resistant tools for collection.[4] Avoid

creating dust during this process.[1]

Step 3: Waste Characterization and Labeling

The waste must be classified as hazardous. Based on safety data sheets, sodium aluminum
chloride is classified as a corrosive solid.

Hazard Classification Description

UN Number UN3260[2]

Proper Shipping Name
Corrosive solid, acidic, inorganic, n.o.s. (Sodium

tetrachloroaluminate)[1][2]

Hazard Class 8 (Corrosive)[6]

Packing Group III[2]

The waste container must be clearly labeled with the above information and the words

"Hazardous Waste."

Step 4: Storage of Hazardous Waste
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Store the sealed container in a designated, cool, dry, and well-ventilated corrosive storage

area, away from incompatible materials.[1] Ensure the container is kept tightly closed to

prevent any reaction with moisture in the air.[1][5]

Step 5: Final Disposal

The final disposal of sodium aluminum chloride waste must be conducted by a licensed

professional waste disposal service.[7] Do not attempt to dispose of this material down the

drain or with regular laboratory trash.[1][5] It is the responsibility of the waste generator to

ensure that the waste is properly characterized and disposed of in accordance with all

applicable local, regional, and national regulations.[1][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sodium aluminum chloride.
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Caption: Decision workflow for the safe disposal of sodium aluminum chloride.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific
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safety protocols and the material's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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